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Compound of Interest

Compound Name: Psora-4

Cat. No.: B1678303

For Researchers, Scientists, and Drug Development Professionals

Abstract

Psora-4 is a potent and selective small-molecule inhibitor of the voltage-gated potassium
channel Kv1.3, with an EC50 of 3 nM.[1][2][3] This channel is a key regulator of T-lymphocyte
activation, making Psora-4 a valuable tool for immunological research and a potential
therapeutic agent for autoimmune diseases.[4] Proper preparation of Psora-4 stock solutions is
critical for accurate and reproducible experimental results. This document provides detailed
protocols for the preparation, storage, and handling of Psora-4 stock solutions in dimethyl
sulfoxide (DMSO), along with relevant physicochemical data and a summary of its mechanism
of action.

Physicochemical Properties of Psora-4

A summary of the key quantitative data for Psora-4 is presented in the table below for easy
reference.
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Property Value Source
Molecular Weight 334.37 g/mol [2][5]
Molecular Formula C21H1804 [1][5]
CAS Number 724709-68-6 [1][5]
Appearance Crystalline solid [1]
Purity >98% [1]
Solubility in DMSO 10 - 16.72 mg/mL (29.91 - 50 (2]
mM)

Storage Temperature (Solid) -20°C [1][5]
Storage of Stock Solution -20°C or -80°C [2][3]
Stability (Solid) > 4 years at -20°C [1]

Mechanism of Action: Kv1.3 Inhibition

Psora-4 exerts its immunomodulatory effects by selectively blocking the Kv1.3 potassium
channel.[1][2] These channels play a crucial role in maintaining the membrane potential of T-
lymphocytes. Upon T-cell activation, an influx of calcium (Ca2+) is required for downstream
signaling events that lead to proliferation and cytokine production. The efflux of potassium (K+)
through Kv1.3 channels is essential to counterbalance the Ca2+ influx and maintain the
negative membrane potential required for sustained Ca2+ entry. By blocking Kv1.3, Psora-4
inhibits K+ efflux, leading to membrane depolarization. This depolarization reduces the driving
force for Ca2+ entry, thereby dampening T-cell activation, proliferation, and inflammatory
responses.[5] Psora-4 preferentially binds to the C-type inactivated state of the channel.[6]
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Caption: Signaling pathway of Psora-4-mediated inhibition of T-cell activation.

Experimental Protocol: Preparing a 10 mM Psora-4
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Psora-4 in DMSO. Adjust
the calculations accordingly for different desired concentrations.

Materials:

» Psora-4 (solid)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer
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 Ultrasonic bath (optional)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
Procedure:

e Pre-weighing Preparations:

o Before opening, allow the vial of Psora-4 to equilibrate to room temperature for at least
15-20 minutes to prevent condensation of moisture.

o Ensure all equipment is clean and properly calibrated.

o Work in a chemical fume hood to minimize inhalation of the powder.
e Weighing Psora-4:

o Tare a sterile microcentrifuge tube or vial on the analytical balance.

o Carefully weigh the desired amount of Psora-4 solid into the tube. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.34 mg of Psora-4.

= Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x
Molecular Weight ( g/mol ) x 1000 (mg/g)

= Mass (mg) = 0.001 L x 0.010 mol/L x 334.37 g/mol x 1000 mg/g = 3.34 mg
e Dissolving in DMSO:

o Add the calculated volume of DMSO to the tube containing the Psora-4 solid. To continue
the example, add 1 mL of DMSO.

o Cap the tube securely.
 Solubilization:

o Vortex the solution vigorously for 1-2 minutes until the solid is completely dissolved.
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o Visually inspect the solution against a light source to ensure there are no visible
particulates.

o If the compound does not readily dissolve, brief sonication in an ultrasonic water bath (5-
10 minutes) or gentle warming of the tube to 37°C for 10 minutes can aid in dissolution.[5]

o Storage:
o For short-term storage (up to 1 month), the stock solution can be stored at -20°C.[2][3]

o For long-term storage (up to 6 months), aliquot the stock solution into smaller, single-use
volumes to avoid repeated freeze-thaw cycles and store at -80°C.[2][3]

o Protect the stock solution from light by using amber vials or by wrapping the tubes in
aluminum foil.

Safety Precautions:
e Psora-4 is a bioactive small molecule. Standard laboratory PPE should be worn at all times.

e« DMSO is a penetrant and can carry dissolved compounds through the skin. Avoid direct
contact with the skin and eyes.

o Handle the solid powder in a well-ventilated area or a chemical fume hood.
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Caption: Workflow for preparing a 10 mM Psora-4 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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